Cas no 2639457-96-6 (Tert-butyl 1-(4-aminophenyl)-2,2-dichlorocyclopropane-1-carboxylate)

• Product Name: Tert-butyl 1-(4-aminophenyl)-2,2-dichlorocyclopropane-1-carboxylate
• CAS No: 2639457-96-6
• MF: C₁₄H₁₇Cl₂NO₂
• MW: 302.196282148361
• CID: 6228361
• PubChem ID: 165902416
• Update Time: 2025-06-09

Tert-butyl 1-(4-aminophenyl)-2,2-dichlorocyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27724839
• tert-butyl 1-(4-aminophenyl)-2,2-dichlorocyclopropane-1-carboxylate
• 2639457-96-6
• Tert-butyl 1-(4-aminophenyl)-2,2-dichlorocyclopropane-1-carboxylate

• Inchi： 1S/C14H17Cl2NO2/c1-12(2,3)19-11(18)13(8-14(13,15)16)9-4-6-10(17)7-5-9/h4-7H,8,17H2,1-3H3
• InChI Key： CBJBBABAGCIRGM-UHFFFAOYSA-N
• SMILES： ClC1(CC1(C(=O)OC(C)(C)C)C1C=CC(=CC=1)N)Cl

Computed Properties

• Exact Mass: 301.0636342g/mol
• Monoisotopic Mass: 301.0636342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 1-(4-aminophenyl)-2,2-dichlorocyclopropane-1-carboxylate

Research Brief on Tert-butyl 1-(4-aminophenyl)-2,2-dichlorocyclopropane-1-carboxylate (CAS: 2639457-96-6)

Recent studies on Tert-butyl 1-(4-aminophenyl)-2,2-dichlorocyclopropane-1-carboxylate (CAS: 2639457-96-6) have highlighted its significance as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals. This compound, characterized by its unique cyclopropane ring and dichloro substitution, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The following sections provide an overview of the latest research findings, methodologies, and implications for future studies.

The synthesis of Tert-butyl 1-(4-aminophenyl)-2,2-dichlorocyclopropane-1-carboxylate has been optimized in recent publications, with a focus on improving yield and purity. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis to achieve higher efficiency. These methods not only reduce reaction times but also minimize byproduct formation, making the compound more accessible for further pharmacological evaluations.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate inhibitory effects on specific enzymatic targets, including kinases and proteases involved in inflammatory pathways. Molecular docking simulations have revealed potential binding interactions, which could explain its observed bioactivity. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential.

One of the most promising applications of Tert-butyl 1-(4-aminophenyl)-2,2-dichlorocyclopropane-1-carboxylate is its role as a precursor in the synthesis of anticancer agents. Recent work has demonstrated its utility in constructing complex heterocyclic frameworks that exhibit cytotoxicity against various cancer cell lines. These findings underscore the compound's versatility and its potential to contribute to the development of next-generation oncology therapeutics.

Despite these advancements, challenges remain in scaling up the production of this compound and ensuring its stability under various conditions. Researchers are actively exploring novel formulation strategies, such as encapsulation in nanocarriers, to enhance its bioavailability and reduce potential side effects. Additionally, computational studies are being conducted to predict its metabolic pathways and optimize its pharmacokinetic properties.

In conclusion, Tert-butyl 1-(4-aminophenyl)-2,2-dichlorocyclopropane-1-carboxylate represents a valuable building block in medicinal chemistry, with demonstrated potential in drug discovery. Ongoing research aims to expand its applications, improve synthetic methodologies, and evaluate its efficacy in preclinical models. The compound's unique structural features and bioactivity profile make it a compelling subject for future investigations in the field of chemical biology and pharmaceutical sciences.